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Compound of Interest

Compound Name: 3-(4-Bromophenyl)prop-2-en-1-ol

CAS No.: 130265-32-6

Cat. No.: B180319

Get Quote

3-(4-Bromophenyl)prop-2-en-1-ol, a substituted cinnamyl alcohol, represents a highly

valuable and versatile building block in synthetic organic chemistry. Its trifunctional nature—

comprising a primary allylic alcohol, a conjugated alkene, and a synthetically malleable aryl

bromide—makes it a strategic starting point for the synthesis of complex molecular

architectures. This guide provides an in-depth exploration of its chemical properties, synthesis,

reactivity, and potential applications, tailored for researchers and professionals engaged in drug

development and materials science. We will delve into the causality behind synthetic choices

and the logic of its reactivity, providing a framework for its effective utilization in research and

development programs.

Core Physicochemical and Structural Properties
Understanding the fundamental properties of a molecule is paramount to its successful

application in synthesis. 3-(4-Bromophenyl)prop-2-en-1-ol is a solid at room temperature with

structural characteristics that dictate its reactivity and handling.

Table 1: Physicochemical Properties of 3-(4-Bromophenyl)prop-2-en-1-ol
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Property Value Source

Molecular Formula C₉H₉BrO [1]

Molecular Weight 213.07 g/mol Calculated

Monoisotopic Mass 211.98367 Da [1]

IUPAC Name
(2E)-3-(4-bromophenyl)prop-2-

en-1-ol
[1]

CAS Number 60515-05-1 Inferred from supplier data

SMILES C1=CC(=CC=C1/C=C/CO)Br [1]

InChIKey
DLEIRQMIYDUVBY-

OWOJBTEDSA-N
[1]

Predicted XlogP 2.4 [1]

The presence of the bromine atom significantly increases the molecule's molecular weight and

influences its crystalline nature. The (E)-configuration of the double bond is the

thermodynamically more stable and is the isomer typically synthesized and utilized.

Synthesis: Selective 1,2-Reduction of an α,β-
Unsaturated System
The most direct and efficient synthesis of 3-(4-bromophenyl)prop-2-en-1-ol is the reduction of

its corresponding aldehyde, (2E)-3-(4-bromophenyl)prop-2-enal (commonly known as 4-

bromocinnamaldehyde). The primary challenge in this transformation is achieving selective

reduction of the aldehyde carbonyl group without affecting the conjugated C=C double bond (a

1,2-reduction) and avoiding the competing 1,4-conjugate reduction.

Field-Proven Protocol: The Luche Reduction
The Luche reduction is the premier method for this transformation, prized for its high

chemoselectivity.[2][3] It employs sodium borohydride (NaBH₄) in the presence of a lanthanide

salt, typically cerium(III) chloride heptahydrate (CeCl₃·7H₂O), in an alcoholic solvent like

methanol.
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Causality of Reagent Choice:

NaBH₄: A mild and inexpensive reducing agent, but when used alone, it can lead to mixtures

of 1,2- and 1,4-reduction products.

CeCl₃·7H₂O: This is the key to selectivity. As a hard Lewis acid, it coordinates to the hard

carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.[3][4] Furthermore, it

facilitates the in-situ formation of cerium borohydride and various sodium

methoxyborohydrides, which are harder nucleophiles than NaBH₄ itself.[2] According to

Hard-Soft Acid-Base (HSAB) theory, the hard carbonyl carbon now preferentially reacts with

the hard borohydride species, leading to exclusive 1,2-addition.[3]

Methanol: Serves as the solvent and also participates in the formation of the active reducing

species.

Start Materials:
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Caption: Workflow for the Luche Reduction Synthesis.

Step-by-Step Experimental Methodology
Setup: To a round-bottom flask equipped with a magnetic stir bar, add (2E)-3-(4-

bromophenyl)prop-2-enal (1.0 eq) and cerium(III) chloride heptahydrate (1.1 eq).

Dissolution: Add methanol to the flask (approx. 0.1 M concentration) and cool the resulting

slurry to 0 °C in an ice bath. Stir for 15-20 minutes.

Reduction: Slowly add sodium borohydride (1.1 eq) in small portions over 10-15 minutes.

Vigorous gas evolution will be observed.

Reaction Monitoring: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room

temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
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starting aldehyde is consumed.

Quenching: Carefully quench the reaction by the slow addition of 1 M aqueous HCl until the

gas evolution ceases and the pH is acidic.

Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

Combine the organic layers.

Isolation: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: The crude product can be purified by flash column chromatography on silica gel

using a hexane/ethyl acetate gradient to yield the pure allylic alcohol.

Spectroscopic Characterization
Unambiguous structural confirmation is achieved through a combination of spectroscopic

techniques.

Table 2: Predicted Spectroscopic Data for 3-(4-Bromophenyl)prop-2-en-1-ol
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Technique Feature
Predicted Chemical Shift /
Value

¹H NMR -OH (singlet, broad) ~1.5 - 2.5 ppm

-CH₂OH (doublet) ~4.3 ppm

=CH-CH₂ (doublet of triplets) ~6.4 ppm

Ar-CH= (doublet) ~6.6 ppm

Ar-H (AA'BB' system, 2

doublets)
~7.2 ppm and ~7.5 ppm

¹³C NMR -CH₂OH ~63 ppm

Ar-C-Br ~121 ppm

=CH-CH₂ ~128 ppm

Ar-CH (ortho to Br) ~128 ppm

Ar-CH (meta to Br) ~131 ppm

=CH-Ar ~133 ppm

Ar-C (ipso to alkene) ~135 ppm

IR O-H stretch (broad) 3200-3500 cm⁻¹

C-H stretch (aromatic/vinylic) 3000-3100 cm⁻¹

C=C stretch (alkene) ~1650 cm⁻¹

C=C stretch (aromatic) ~1590, 1485 cm⁻¹

C-O stretch ~1010 cm⁻¹

MS (EI) [M]⁺, [M+2]⁺
m/z 212, 214 (approx. 1:1 ratio

due to Br isotopes)

[M-H₂O]⁺ m/z 194, 196

Note: Predicted values are based on standard chemical shift tables and data from structurally

similar compounds. Actual values may vary based on solvent and experimental conditions.
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Reactivity Profile: A Trifunctional Synthetic Hub
The true utility of 3-(4-bromophenyl)prop-2-en-1-ol lies in the distinct reactivity of its three

functional groups. This allows for orthogonal chemical modifications, making it a powerful

intermediate for building molecular diversity.

3-(4-Bromophenyl)prop-2-en-1-ol
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Caption: Key Reactivity Pathways of the Title Compound.

a) Reactions at the Aryl Bromide: Gateway to Bi-aryl
Scaffolds
The C(sp²)-Br bond is the most versatile handle for molecular elaboration, primarily through

palladium-catalyzed cross-coupling reactions. This is a cornerstone of modern drug discovery,

allowing for the modular assembly of complex molecules.

Suzuki Coupling: Reaction with aryl or heteroaryl boronic acids introduces new aromatic

systems.

Heck Coupling: Forms a new C-C bond with an alkene.

Sonogashira Coupling: Creates a C-C bond with a terminal alkyne, introducing linear rigidity.

Buchwald-Hartwig Amination: Forms a C-N bond, linking the scaffold to various amines.
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These reactions provide a robust platform for generating libraries of analogues for structure-

activity relationship (SAR) studies.

b) Reactions at the Allylic Alcohol: Functional Group
Interconversion
The primary alcohol can be readily transformed into other functional groups:

Oxidation: Mild oxidation with reagents like pyridinium chlorochromate (PCC) or Dess-Martin

periodinane (DMP) reverts the alcohol to 4-bromocinnamaldehyde. Stronger oxidation would

yield 4-bromocinnamic acid.

Etherification/Esterification: The alcohol can be converted to ethers or esters to modify

polarity, solubility, and metabolic stability, or to act as a protecting group.

c) Reactions at the Alkene: Modifying the Linker
The double bond can be selectively functionalized, often after protecting the alcohol:

Hydrogenation: Catalytic hydrogenation (e.g., H₂, Pd/C) saturates the double bond to

produce 3-(4-bromophenyl)propan-1-ol.[5][6]

Epoxidation and Dihydroxylation: These reactions introduce stereocenters and new

functional handles into the three-carbon linker, adding structural complexity.

Applications in Medicinal Chemistry and Materials
Science
While 3-(4-bromophenyl)prop-2-en-1-ol is not typically an active pharmaceutical ingredient

(API) itself, it is a key intermediate. The cinnamyl alcohol motif and its derivatives are known to

possess a wide range of biological activities, including antioxidant, anti-inflammatory, and

antimicrobial properties.[7]

The strategic value of this compound is exemplified by its use in the synthesis of:

Drug Scaffolds: The ability to perform Suzuki or Buchwald-Hartwig coupling allows for its

incorporation into complex heterocyclic systems common in modern pharmaceuticals, such
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as kinase inhibitors or GPCR modulators. For instance, related bromophenylpyrimidines are

precursors to potent endothelin receptor antagonists like Macitentan.[8]

Molecular Probes: The scaffold can be functionalized with fluorescent tags or affinity labels

via cross-coupling to study biological pathways.

Materials Science: Substituted cinnamates are used in the development of polymers, liquid

crystals, and other functional materials.

Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed.

General Handling: Use in a well-ventilated fume hood. Avoid breathing dust or vapors. Avoid

contact with skin, eyes, and clothing.

Personal Protective Equipment (PPE): Wear appropriate safety glasses, a lab coat, and

chemical-resistant gloves.

Toxicological Profile: Specific toxicity data for this compound is limited. However, compounds

with similar structures can cause skin and eye irritation.[9] The related 3-(4-

bromophenyl)propionic acid is classified as a skin and eye irritant.[10][11] It should be

handled as a potentially hazardous substance.

Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing

agents.

Conclusion
3-(4-Bromophenyl)prop-2-en-1-ol is a compound of significant synthetic potential. Its well-

defined reactivity pathways, accessible through selective and high-yielding transformations,

make it an exemplary tool for researchers in drug discovery. By understanding the interplay of

its functional groups and the logic behind the choice of reagents for its modification, scientists

can strategically leverage this molecule to accelerate the design and synthesis of novel

chemical entities with therapeutic or material applications.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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